Cas no 1344332-83-7 (5-cyclohexyl-1,2,4-thiadiazol-3-amine)

• Product Name: 5-cyclohexyl-1,2,4-thiadiazol-3-amine
• CAS No: 1344332-83-7
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 5252452
• Update Time: 2025-10-05

5-cyclohexyl-1,2,4-thiadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-1,2,4-thiadiazol-3-amine
• 1,2,4-Thiadiazol-3-amine, 5-cyclohexyl-

• Inchi： 1S/C8H13N3S/c9-8-10-7(12-11-8)6-4-2-1-3-5-6/h6H,1-5H2,(H2,9,11)
• InChI Key： PWMGSKPLZLSOOJ-UHFFFAOYSA-N
• SMILES： S1C(C2CCCCC2)=NC(N)=N1

Additional information on 5-cyclohexyl-1,2,4-thiadiazol-3-amine

Comprehensive Overview of 5-cyclohexyl-1,2,4-thiadiazol-3-amine (CAS No. 1344332-83-7): Properties, Applications, and Industry Relevance

The compound 5-cyclohexyl-1,2,4-thiadiazol-3-amine (CAS No. 1344332-83-7) is a specialized heterocyclic organic molecule featuring a 1,2,4-thiadiazole core substituted with a cyclohexyl group and an amine functionality. This unique structure endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₈H₁₃N₃S, highlights its moderate molecular weight and potential for diverse applications.

In recent years, the demand for thiadiazole derivatives has surged due to their broad biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. Researchers are particularly intrigued by the cyclohexyl-thiadiazole motif, as it often enhances lipid solubility and bioavailability—a critical factor in drug design. The amine group at the 3-position further allows for derivatization, enabling the synthesis of novel analogs for targeted therapies. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, CAS 1344332-83-7 is gaining traction as a building block for high-performance polymers and corrosion inhibitors. Its thermal stability and electron-rich sulfur-nitrogen framework make it suitable for advanced coatings and electronic materials. Notably, its compatibility with green chemistry principles—such as reduced toxicity and biodegradability—resonates with the global push for sustainable chemical solutions.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 5-cyclohexyl-1,2,4-thiadiazol-3-amine, ensuring purity and consistency for research and commercial use. Regulatory compliance, including REACH and FDA guidelines, is meticulously monitored to meet safety standards. As synthetic methodologies evolve, innovations in catalytic cyclization and microwave-assisted synthesis are streamlining production, reducing costs, and minimizing environmental impact.

The compound’s versatility also extends to agricultural science, where it serves as a precursor for crop protection agents. With rising concerns over pesticide resistance and food security, derivatives of 1,2,4-thiadiazole are being explored for their efficacy against resistant pathogens. This aligns with the broader industry shift toward precision agriculture and eco-friendly pest management.

In conclusion, 5-cyclohexyl-1,2,4-thiadiazol-3-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to industrial materials—underscore its relevance in addressing contemporary challenges. As research continues to unveil its potential, this compound is poised to play a pivotal role in shaping future technological advancements.